Cas no 16849-96-0 (Butan-2-yl 2-sulfanylacetate)

• Product Name: Butan-2-yl 2-sulfanylacetate
• CAS No: 16849-96-0
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 2658637
• PubChem ID: 545112
• Update Time: 2024-02-27

Butan-2-yl 2-sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• 2-Mercaptoacetic acid sec-butyl ester
• butan-2-yl 2-sulfanylacetate
• Acetic acid, mercapto-, sec-butyl ester
• Sec-butyl sulfanylacetate #
• SHCXYFWPWOFPFI-UHFFFAOYSA-N
• Butan-2-yl 2-sulfanylacetate

• Inchi： 1S/C6H12O2S/c1-3-5(2)8-6(7)4-9/h5,9H,3-4H2,1-2H3
• InChI Key： SHCXYFWPWOFPFI-UHFFFAOYSA-N
• SMILES： SCC(=O)OC(C)CC

Computed Properties

• Exact Mass: 148.05580079g/mol
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 27.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters